molecular formula C12H16O B3057742 p-(Isopentyl)benzaldehyde CAS No. 84682-18-8

p-(Isopentyl)benzaldehyde

Cat. No. B3057742
CAS RN: 84682-18-8
M. Wt: 176.25 g/mol
InChI Key: HWVKHXKLEJRRJU-UHFFFAOYSA-N
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Description

P-(Isopentyl)benzaldehyde, also known as 4-(3-Methylbutyl)benzaldehyde, is a chemical compound with the molecular formula C12H16O . It has a molecular weight of 176.255 . The molecule contains a total of 29 atoms, including 16 Hydrogen atoms, 12 Carbon atoms, and 1 Oxygen atom .


Synthesis Analysis

The synthesis of this compound can be achieved through a multistep synthesis starting with readily available benzaldehyde . The sequence involves the conversion of benzaldehyde to benzoin using the vitamin, thiamin, as a catalyst. In the second step, the benzoin is oxidized to benzil through the use of an oxidizing agent .


Molecular Structure Analysis

The molecular structure of this compound can be analyzed using a reverse phase (RP) HPLC method with simple conditions . The mobile phase contains an acetonitrile (MeCN), water, and phosphoric acid . For Mass-Spec (MS) compatible applications, the phosphoric acid needs to be replaced with formic acid .


Chemical Reactions Analysis

A high-resolution spectroscopic investigation has been conducted on the –CHO torsion of benzaldehyde . This investigation revealed a discrepancy between theoretical and experimental values of the rotational barrier in benzaldehyde, which was attributed to inaccurate experimental results .


Physical And Chemical Properties Analysis

This compound has a LogP value of 3.72 . The LogP value is a measure of the compound’s lipophilicity, which influences its absorption, distribution, metabolism, and excretion in the body.

Mechanism of Action

The mechanism of action of p-(Isopentyl)benzaldehyde can be understood through the acid-catalyzed synthesis of flavor compounds such as isopentyl acetate . In this esterification reaction, acetic acid is combined with isopentyl alcohol along with a catalytic amount of sulfuric acid .

Safety and Hazards

According to the safety data sheet for benzaldehyde, it is classified as a flammable liquid (Category 4), and it can cause skin and serious eye irritation (Categories 2 and 2A). It is harmful if inhaled (Category 4), may cause respiratory irritation (Category 3), and may damage fertility or the unborn child (Category 1B). It is also toxic to aquatic life with long-lasting effects (Categories 2 and 2) .

properties

IUPAC Name

4-(3-methylbutyl)benzaldehyde
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16O/c1-10(2)3-4-11-5-7-12(9-13)8-6-11/h5-10H,3-4H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HWVKHXKLEJRRJU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CCC1=CC=C(C=C1)C=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90233668
Record name p-(Isopentyl)benzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90233668
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

84682-18-8
Record name 4-(3-Methylbutyl)benzaldehyde
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=84682-18-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name p-(Isopentyl)benzaldehyde
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name p-(Isopentyl)benzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90233668
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name p-(isopentyl)benzaldehyde
Source European Chemicals Agency (ECHA)
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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